Cas no 111758-64-6 (2-(3-Bromophenoxy)acetic Acid Methyl Ester)

• Product Name: 2-(3-Bromophenoxy)acetic Acid Methyl Ester
• CAS No: 111758-64-6
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD00461100
• CID: 1199506
• PubChem ID: 13827038
• Update Time: 2025-05-25

2-(3-Bromophenoxy)acetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-bromophenoxy)-, methyl ester
• methyl 2-(3-bromophenoxy)acetate
• methyl 3-Bromophenoxyacetate
• methyl p-bromophenoxyacetate
• CS-0209813
• AKOS008904037
• Methyl 2-(3-Bromophenoxy)-acetate
• BS-30108
• Methyl2-(3-bromophenoxy)acetate
• E84245
• EN300-1719659
• 2-(3-Bromophenoxy)-acetic acid methyl ester
• DA-33233
• 111758-64-6
• MYPHYUYCJZVEDV-UHFFFAOYSA-N
• MFCD00461100
• Z18308995
• Acetic acid, 2-(3-bromophenoxy)-, methyl ester
• SCHEMBL2909364
• 2-(3-Bromophenoxy)acetic Acid Methyl Ester

• MDL： MFCD00461100
• Inchi： 1S/C9H9BrO3/c1-12-9(11)6-13-8-4-2-3-7(10)5-8/h2-5H,6H2,1H3
• InChI Key： MYPHYUYCJZVEDV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC(=O)OC

Computed Properties

• Exact Mass: 243.97400
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.00090

Additional information on 2-(3-Bromophenoxy)acetic Acid Methyl Ester

2-(3-Bromophenoxy)acetic Acid Methyl Ester: A Comprehensive Overview

2-(3-Bromophenoxy)acetic Acid Methyl Ester, also known by its CAS registry number CAS No. 111758-64-6, is a compound of significant interest in various fields of chemistry, including organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a brominated phenyl group with an ester functional group, making it a versatile building block for further chemical transformations.

The molecular structure of 2-(3-Bromophenoxy)acetic Acid Methyl Ester consists of a methyl ester group attached to an acetic acid moiety, which is further connected to a phenoxy group substituted with a bromine atom at the meta position. This arrangement imparts the compound with distinct chemical properties, including moderate solubility in organic solvents and reactivity towards nucleophilic substitutions and eliminations. The presence of the bromine atom introduces additional functionality, enabling the compound to participate in various substitution reactions, such as nucleophilic aromatic substitution or elimination to form alkenes.

Recent studies have highlighted the potential of 2-(3-Bromophenoxy)acetic Acid Methyl Ester as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in constructing complex molecules with potential applications in drug discovery. One notable example involves its role in the synthesis of analogs of natural products, where the bromine atom serves as a reactive handle for further modifications. These findings underscore the importance of this compound in modern organic synthesis.

In addition to its synthetic applications, 2-(3-Bromophenoxy)acetic Acid Methyl Ester has been studied for its physical properties and stability under various conditions. Experimental data indicate that the compound exhibits thermal stability up to moderate temperatures, making it suitable for reactions that require heating. However, exposure to strong acids or bases may lead to hydrolysis of the ester group, resulting in the formation of 2-(3-bromophenoxy)acetic acid.

The synthesis of 2-(3-Bromophenoxy)acetic Acid Methyl Ester typically involves multi-step procedures starting from readily available starting materials. A common approach includes the bromination of phenol derivatives followed by esterification with methyl acrylate or related compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield.

From an environmental perspective, understanding the fate and behavior of CAS No. 111758-64-6 in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that under aerobic conditions, the compound undergoes biodegradation via microbial action, although the rate depends on specific environmental factors such as temperature and pH levels.

In conclusion, 2-(3-Bromophenoxy)acetic Acid Methyl Ester, with its unique structure and versatile reactivity, continues to be a valuable compound in both academic research and industrial applications. Its role as an intermediate in organic synthesis, coupled with recent advances in its synthesis and characterization, positions it as a key player in the development of novel chemical entities with diverse functionalities.